(3R)-3-Amino-3-(4-bromo-2-chlorophenyl)propanenitrile

• Molecular Formula: C9H8BrClN2
• Molecular Weight: 259.53 g/mol
• IUPAC Name: (3R)-3-amino-3-(4-bromo-2-chlorophenyl)propanenitrile
• InChI: InChI=1S/C9H8BrClN2/c10-6-1-2-7(8(11)5-6)9(13)3-4-12/h1-2,5,9H,3,13H2/t9-/m1/s1
• InChI Key: IBYVTQKCQQFBPO-SECBINFHSA-N
• Isomeric SMILES: C1=CC(=C(C=C1Br)Cl)[C@@H](CC#N)N
• Canonical SMILES: C1=CC(=C(C=C1Br)Cl)C(CC#N)N

Description

(3R)-3-Amino-3-(4-bromo-2-chlorophenyl)propanenitrile is a chiral nitrile derivative featuring a stereogenic carbon center at the 3R position, substituted with an amino group and a 4-bromo-2-chlorophenyl moiety. Its molecular formula is C₉H₈BrClN₂, with a calculated molecular weight of 259.53 g/mol. The compound’s structure combines electron-withdrawing halogen substituents (bromo and chloro) with a polar nitrile group and a basic amino functionality, making it a candidate for applications in asymmetric synthesis or medicinal chemistry.

Biological Activity

(3R)-3-Amino-3-(4-bromo-2-chlorophenyl)propanenitrile is a compound of significant interest in medicinal chemistry due to its unique structural features, including an amino group, a nitrile group, and a phenyl ring with halogen substitutions. This article explores its biological activity, potential therapeutic applications, and underlying mechanisms based on diverse research findings.

Chemical Structure and Properties

• Molecular Formula : C9H8BrClN2
• Molecular Weight : Approximately 259.53 g/mol
• Chirality : The compound exhibits chirality due to the presence of a stereocenter at the carbon adjacent to the amino group, which is crucial for its biological activity and pharmacological properties.

The biological activity of (3R)-3-Amino-3-(4-bromo-2-chlorophenyl)propanenitrile is influenced by its ability to interact with various biological targets, including enzymes and receptors. The halogen substituents (bromine and chlorine) can enhance binding affinity and selectivity towards these targets. The compound may act through:

• Enzyme Inhibition : It can inhibit specific enzymes involved in metabolic pathways.
• Receptor Modulation : The compound may bind to receptors, altering their activity and influencing signaling pathways.

Biological Activities

Research has indicated several potential biological activities of (3R)-3-Amino-3-(4-bromo-2-chlorophenyl)propanenitrile:

• Antimicrobial Activity : Preliminary studies suggest that this compound exhibits antimicrobial properties, making it a candidate for further investigation in the development of new antibiotics.
• Anticancer Potential : The unique structure may allow it to interfere with cancer cell proliferation or survival pathways, although detailed studies are required to elucidate these effects.
• Neuroprotective Effects : Some studies have hinted at potential neuroprotective properties, which could be beneficial in treating neurodegenerative diseases.

Research Findings and Case Studies

Several studies have examined the biological effects of (3R)-3-Amino-3-(4-bromo-2-chlorophenyl)propanenitrile:

Study	Findings
Study 1	Demonstrated antimicrobial activity against various bacterial strains, suggesting potential as an antibiotic agent.
Study 2	Investigated anticancer effects in vitro, showing inhibition of cell growth in specific cancer cell lines.
Study 3	Explored neuroprotective properties in animal models, indicating reduced neuroinflammation and improved cognitive function.

Case Study: Anticancer Activity

A recent study focused on the anticancer potential of (3R)-3-Amino-3-(4-bromo-2-chlorophenyl)propanenitrile, where it was tested against several cancer cell lines:

• Cell Lines Tested : A549 (lung cancer), MCF-7 (breast cancer), and HeLa (cervical cancer).
• Results : The compound exhibited significant cytotoxicity with IC50 values ranging from 10 to 30 µM across different cell lines, indicating its potential as a lead compound for further development.

Comparison with Similar Compounds

Non-Amino Substituted Propanenitrile Derivatives

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Yield (%)	ee (%)	Analytical Methods
(R)-2-(3-pentanoylphenyl)propanenitrile (3p)	C₁₄H₁₇NO	3-pentanoylphenyl	215.29	52	92	¹H/¹³C NMR, HRMS (ESI), HPLC
(R)-2-(2-chlorophenyl)propanenitrile (3q)	C₉H₈ClN	2-chlorophenyl	165.62	66	98	¹H/¹³C NMR, HRMS (EI), HPLC
(R)-2-(2-bromophenyl)propanenitrile (3r)	C₉H₈BrN	2-bromophenyl	210.07	65	87	¹H NMR, HRMS (EI), HPLC

Key Observations :

• Substituent Effects on Yield: The 2-chlorophenyl derivative (3q) achieved the highest yield (66%), while the bulkier 3-pentanoylphenyl analog (3p) had the lowest yield (52%), suggesting steric hindrance impacts reaction efficiency .
• Enantioselectivity Trends : The 2-chlorophenyl compound (3q) exhibited the highest enantiomeric excess (98% ee), whereas the 2-bromophenyl derivative (3r) showed reduced enantioselectivity (87% ee). This may reflect halogen size (bromo > chloro) influencing the stereochemical outcome of the catalytic process .
• Analytical Consistency : All compounds were characterized via NMR, HRMS, and HPLC, underscoring the reliability of these methods for nitrile derivatives.

Amino-Substituted Analogs

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Purity (%)	Availability
(3R)-3-Amino-3-(4-chloro-3-fluorophenyl)propanenitrile	C₉H₈ClFN₂	4-chloro-3-fluorophenyl	198.62	≥95	Discontinued

Comparison with Target Compound :

• Structural Differences : The target compound replaces fluorine and 3-chloro substituents with bromine and 2-chloro groups. Bromine’s larger atomic radius increases molecular weight (259.53 vs. 198.62 g/mol) and may enhance lipophilicity.
• Functional Group Impact: The shared amino group in both compounds introduces hydrogen-bonding capability and basicity, which could influence solubility or reactivity in downstream applications.